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Introduction

LEWATIT® TP-214 is a macroporous chelating ion-exchange resin with thiourea functional

groups, specifically designed for the selective removal of precious metals, including palladium,

from various solutions.[1] Its high affinity for platinum group metals makes it a valuable tool in

hydrometallurgical processes, recovery of palladium catalysts, and treatment of industrial

effluents.[1] This document provides a detailed overview of the experimental setup and

protocols for the efficient extraction of palladium (II) ions from aqueous solutions using

LEWATIT® TP-214.

Principle of Operation

The extraction of palladium by LEWATIT® TP-214 is based on a chelation mechanism where

the thiourea functional groups on the resin matrix form stable complexes with palladium ions.[2]

The macroporous structure of the styrene-divinylbenzene matrix allows for efficient access of

the metal ions to the active sites. The process is influenced by several key parameters,

including pH, temperature, contact time, and the amount of resin used.[3] Studies have shown

that the adsorption of Pd(II) onto LEWATIT® TP-214 follows a monolayer adsorption pattern,

well-described by the Langmuir isotherm model.[3] The recovery process is considered to be a

mixed mechanism, involving both diffusion and chemical reaction-controlled processes.[3]
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Key Performance Parameters

The efficiency of palladium extraction is significantly influenced by the experimental conditions.

Optimal recovery is generally achieved at a lower pH and higher temperatures.[3] For instance,

at a pH of 4.0 and a temperature of 60°C, nearly 100% palladium recovery can be achieved

within 40 minutes.[3] In contrast, at a more neutral pH of 7.5, the efficiency is slightly lower, and

the required contact time is longer.[3]

Quantitative Data Summary
The following tables summarize the key quantitative data derived from experimental studies on

palladium extraction using LEWATIT® TP-214.

Table 1: Effect of pH and Temperature on Palladium (II) Recovery[3]

pH Temperature (°C) Contact Time (min) Pd(II) Recovery (%)

4.0 40 180 ~100

4.0 60 40 ~100

7.5 60 180 95

Initial Pd(II) concentration: 60 ppm; Resin dosage: 400 mg.[3]

Table 2: Influence of Resin Quantity on Palladium (II) Recovery at 50°C[3]

pH Resin Amount (mg) Contact Time (min) Pd(II) Recovery (%)

4.0 400 120 100

7.5 400 120 70

Initial Pd(II) concentration: 60 ppm.[3]

Table 3: Kinetic Parameters for Pd(II) Adsorption[3]
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pH Activation Energy (kJ/mol)

4.0 17.73

7.5 15.62

Experimental Protocols
Resin Preparation and Pre-conditioning
Objective: To prepare the LEWATIT® TP-214 resin for optimal performance by removing any

impurities and ensuring proper hydration.

Materials:

LEWATIT® TP-214 resin

Deionized water

10% Hydrochloric acid (HCl)

Beaker or flask

Stirring apparatus

Protocol:

Submerge the desired amount of LEWATIT® TP-214 resin in deionized water and stir for

approximately 20 minutes to remove any physical contaminants.[4]

Filter the resin from the water.[4]

Add 10% HCl to the resin in a 1:1 volume ratio (resin volume:acid volume).[4]

Stir the mixture at room temperature for about 1 hour to activate the functional groups.[4]

Filter the resin and wash it thoroughly with deionized water until the pH of the washing water

is approximately 5.[4]
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The pre-conditioned resin is now ready for use in the palladium extraction experiments.

Batch Experimental Protocol for Palladium Extraction
Objective: To determine the palladium extraction efficiency of LEWATIT® TP-214 under specific

batch conditions.

Materials and Equipment:

Pre-conditioned LEWATIT® TP-214 resin

Palladium (II) stock solution (e.g., 60 ppm)[3]

pH meter and buffers for calibration

Temperature-controlled water bath with magnetic stirring capability[3]

Glass boiling flasks[3]

Magnetic stirring bars[3]

Pipettes and other necessary glassware

Analytical instrument for palladium concentration measurement (e.g., AAS, ICP-MS)

Protocol:

Prepare palladium (II) solutions of the desired concentration (e.g., 60 ppm) and adjust the pH

to the target values (e.g., 4.0 and 7.5) using appropriate acids or bases.[3]

Place a defined volume of the pH-adjusted palladium solution into a glass boiling flask.

Add a specific amount of the pre-conditioned LEWATIT® TP-214 resin (e.g., 100-400 mg) to

the flask.[3]

Place the flask in a temperature-controlled water bath set to the desired temperature (e.g.,

25°C, 40°C, 50°C, or 60°C).[3]

Commence stirring at a constant rate (e.g., 100 rpm) to ensure a homogenous mixture.[3]
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Withdraw aliquots (e.g., 2 mL) of the solution at predetermined time intervals (e.g., 15, 30,

45, 60, 75, 90, 120, 180 minutes).[3]

Analyze the palladium concentration in the collected aliquots using a suitable analytical

technique.

Calculate the palladium recovery percentage using the following formula:[3] Recovery (%) =

(([Pd]₀ - [Pd]t) / [Pd]₀) * 100 Where:

[Pd]₀ is the initial palladium concentration.[3]
[Pd]t is the palladium concentration at time 't'.[3]

Elution of Palladium from the Resin
Objective: To recover the adsorbed palladium from the loaded LEWATIT® TP-214 resin.

Note: While complete regeneration of LEWATIT® TP-214 for reuse can be challenging, elution

is performed to recover the valuable palladium.[1]

Eluting Agents: Several reagents have been investigated for the elution of palladium from

loaded resins. These include:

Acidified thiourea[5]

A mixture of perchloric acid and hydrochloric acid (has shown up to 98% recovery)[5]

Sulfuric acid, nitric acid, and methane sulphonic acid have also been tested.[5]

General Elution Protocol (Batch Mode):

After the loading phase, separate the palladium-loaded resin from the solution by filtration.

Wash the resin with deionized water to remove any entrained solution.

Contact the loaded resin with a suitable eluting agent (e.g., a mixture of perchloric acid and

hydrochloric acid) in a flask.

Agitate the mixture for a sufficient period to allow for the desorption of palladium.
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Separate the resin from the eluate.

Analyze the palladium concentration in the eluate to determine the recovery efficiency.

Important Consideration: For the ultimate recovery of precious metals, incineration of the

loaded resin is a recommended procedure.[1]
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Caption: Experimental workflow for palladium extraction using LEWATIT® TP-214.
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Caption: Factors influencing palladium recovery efficiency.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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